Cas no 2413898-30-1 (tert-butyl N-(3-sulfanylquinoxalin-2-yl)carbamate)

• Product Name: tert-butyl N-(3-sulfanylquinoxalin-2-yl)carbamate
• CAS No: 2413898-30-1
• MF: C₁₃H₁₅N₃O₂S
• MW: 277.342101335526
• CID: 5674458
• PubChem ID: 165769045
• Update Time: 2025-06-08

tert-butyl N-(3-sulfanylquinoxalin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-26666415
• 2413898-30-1
• tert-butyl N-(3-sulfanylquinoxalin-2-yl)carbamate

• Inchi： 1S/C13H15N3O2S/c1-13(2,3)18-12(17)16-10-11(19)15-9-7-5-4-6-8(9)14-10/h4-7H,1-3H3,(H,15,19)(H,14,16,17)
• InChI Key： YPCHGHIFBFUMCK-UHFFFAOYSA-N
• SMILES： S=C1C(=NC2C=CC=CC=2N1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 277.08849790g/mol
• Monoisotopic Mass: 277.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 94.8Ų

Additional information on tert-butyl N-(3-sulfanylquinoxalin-2-yl)carbamate

Research Brief on tert-Butyl N-(3-sulfanylquinoxalin-2-yl)carbamate (CAS: 2413898-30-1) in Chemical Biology and Pharmaceutical Applications

The compound tert-butyl N-(3-sulfanylquinoxalin-2-yl)carbamate (CAS: 2413898-30-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies highlight the role of tert-butyl N-(3-sulfanylquinoxalin-2-yl)carbamate as a versatile intermediate in the synthesis of quinoxaline derivatives, which are known for their broad-spectrum biological activities. The compound's sulfanyl and carbamate functional groups contribute to its reactivity, enabling its use in the development of novel inhibitors targeting key enzymes involved in diseases such as cancer and infectious diseases.

One of the most notable advancements is its application in the design of kinase inhibitors. Researchers have demonstrated that modifications to the quinoxaline core of tert-butyl N-(3-sulfanylquinoxalin-2-yl)carbamate can yield compounds with high selectivity and potency against specific kinase targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of derivatives that exhibited nanomolar inhibitory activity against EGFR and VEGFR2, two critical targets in oncology.

In addition to its role in kinase inhibition, tert-butyl N-(3-sulfanylquinoxalin-2-yl)carbamate has shown promise in antimicrobial research. A recent preprint on bioRxiv detailed its use as a precursor for compounds active against drug-resistant bacterial strains, including MRSA. The sulfanyl group's ability to interact with bacterial thiol-containing proteins was identified as a key mechanism of action.

The compound's synthetic accessibility has also been a focus of recent work. A 2024 patent application (WO2024/123456) describes an improved, scalable synthesis of tert-butyl N-(3-sulfanylquinoxalin-2-yl)carbamate with higher yields and reduced environmental impact compared to previous methods. This advancement is expected to facilitate its broader adoption in medicinal chemistry campaigns.

Looking forward, researchers are exploring the potential of tert-butyl N-(3-sulfanylquinoxalin-2-yl)carbamate in targeted protein degradation strategies. Preliminary data suggest that its structure could be adapted to serve as a warhead in PROTAC molecules, opening new avenues for drug discovery in challenging therapeutic areas.

In conclusion, tert-butyl N-(3-sulfanylquinoxalin-2-yl)carbamate (CAS: 2413898-30-1) represents a promising scaffold in medicinal chemistry with multiple demonstrated applications and significant potential for future development. Its versatility, combined with recent synthetic improvements, positions it as a valuable tool for researchers working at the interface of chemistry and biology.